Cas no 2138122-36-6 (2-(3-methylpyrrolidin-1-yl)quinazoline-5-carboxylic acid)

• Product Name: 2-(3-methylpyrrolidin-1-yl)quinazoline-5-carboxylic acid
• CAS No: 2138122-36-6
• MF: C₁₄H₁₅N₃O₂
• MW: 257.287802934647
• CID: 5902032
• PubChem ID: 165511083
• Update Time: 2025-06-23

2-(3-methylpyrrolidin-1-yl)quinazoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylpyrrolidin-1-yl)quinazoline-5-carboxylic acid
• EN300-1162473
• 2138122-36-6

• Inchi： 1S/C14H15N3O2/c1-9-5-6-17(8-9)14-15-7-11-10(13(18)19)3-2-4-12(11)16-14/h2-4,7,9H,5-6,8H2,1H3,(H,18,19)
• InChI Key： LPUVSPVUQOIDGQ-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2=C1C=NC(=N2)N1CCC(C)C1)=O

Computed Properties

• Exact Mass: 257.116426730g/mol
• Monoisotopic Mass: 257.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.3Ų

Additional information on 2-(3-methylpyrrolidin-1-yl)quinazoline-5-carboxylic acid

Comprehensive Overview of 2-(3-methylpyrrolidin-1-yl)quinazoline-5-carboxylic acid (CAS No. 2138122-36-6)

The compound 2-(3-methylpyrrolidin-1-yl)quinazoline-5-carboxylic acid (CAS No. 2138122-36-6) is a quinazoline derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This heterocyclic compound features a quinazoline core substituted with a 3-methylpyrrolidine moiety and a carboxylic acid group, making it a versatile intermediate for drug discovery and development. Researchers are increasingly exploring its role in modulating biological targets, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for quinazoline derivatives has surged, driven by their relevance in designing small-molecule therapeutics. The 2-(3-methylpyrrolidin-1-yl)quinazoline-5-carboxylic acid stands out due to its balanced lipophilicity and water solubility, which are critical for optimizing drug bioavailability. Its structural features align with current trends in fragment-based drug design, where researchers prioritize compounds with high ligand efficiency and scaffold diversity. These attributes make it a promising candidate for addressing unmet medical needs in areas such as oncology and neurological disorders.

From a synthetic chemistry perspective, the preparation of 2-(3-methylpyrrolidin-1-yl)quinazoline-5-carboxylic acid involves multi-step organic transformations, including cyclization and functional group interconversion. The CAS No. 2138122-36-6 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory submissions. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity, which are essential for reproducible research outcomes.

The compound's potential extends beyond traditional drug development. With the rise of AI-driven drug discovery, 2-(3-methylpyrrolidin-1-yl)quinazoline-5-carboxylic acid has been featured in computational studies predicting its binding affinity for various protein targets. This aligns with growing interest in cheminformatics and molecular docking, where researchers leverage algorithms to accelerate hit identification. Such applications highlight its relevance in modern precision medicine initiatives.

Environmental and safety considerations are also paramount when working with 2-(3-methylpyrrolidin-1-yl)quinazoline-5-carboxylic acid. While it is not classified as hazardous, proper handling protocols must be followed to ensure workplace safety. The compound's biodegradability and ecotoxicological profile are subjects of ongoing study, reflecting broader industry concerns about green chemistry principles.

In summary, 2-(3-methylpyrrolidin-1-yl)quinazoline-5-carboxylic acid (CAS No. 2138122-36-6) represents a compelling case study in the intersection of medicinal chemistry and innovative therapeutics. Its adaptability to both experimental and computational workflows positions it as a valuable asset for researchers aiming to tackle complex diseases. As the scientific community continues to explore its full potential, this compound is poised to remain a focal point in cutting-edge research.